Cas no 955709-76-9 (2-(4-chlorophenoxy)-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide)

• Product Name: 2-(4-chlorophenoxy)-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide
• CAS No: 955709-76-9
• MF: C₂₁H₂₃ClN₂O₃
• MW: 386.871924638748
• CID: 6481074
• Update Time: 2025-09-23

2-(4-chlorophenoxy)-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide
• Acetamide, 2-(4-chlorophenoxy)-N-[1,2,3,4-tetrahydro-2-(2-methyl-1-oxopropyl)-7-isoquinolinyl]-

• Inchi： 1S/C21H23ClN2O3/c1-14(2)21(26)24-10-9-15-3-6-18(11-16(15)12-24)23-20(25)13-27-19-7-4-17(22)5-8-19/h3-8,11,14H,9-10,12-13H2,1-2H3,(H,23,25)
• InChI Key： ILDVTVIUXZWWQC-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN(C(=O)C(C)C)C2)(=O)COC1=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 624.5±55.0 °C(Predicted)
• pka: 13.05±0.20(Predicted)

Additional information on 2-(4-chlorophenoxy)-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide

Comprehensive Overview of 2-(4-chlorophenoxy)-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide (CAS No. 955709-76-9)

2-(4-chlorophenoxy)-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide, with the CAS number 955709-76-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse biological activities. The presence of both chlorophenoxy and acetamide functional groups in its structure makes it a promising candidate for further exploration in drug discovery and development.

In recent years, the scientific community has shown increasing interest in tetrahydroisoquinoline-based compounds due to their potential therapeutic applications. Researchers are particularly focused on understanding the structure-activity relationship (SAR) of such molecules, including 2-(4-chlorophenoxy)-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide. This interest aligns with current trends in precision medicine and targeted drug delivery, where compounds with specific structural features are designed to interact with biological targets more effectively.

The synthesis of CAS 955709-76-9 involves multi-step organic reactions, often starting from readily available tetrahydroisoquinoline precursors. Modern synthetic approaches emphasize green chemistry principles, such as reducing solvent waste and improving atom economy, which resonate with the growing demand for sustainable pharmaceutical manufacturing. These methodologies are frequently discussed in scientific forums and are among the top searched topics in chemical synthesis databases.

From a pharmacological perspective, preliminary studies suggest that 2-(4-chlorophenoxy)-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide may exhibit interesting biological activities. While specific clinical applications are still under investigation, researchers are exploring its potential in addressing various health conditions. This aligns with the broader scientific community's focus on developing novel small molecule therapeutics, a topic that consistently ranks high in academic search queries.

The compound's physicochemical properties, including solubility, stability, and lipophilicity, are critical factors in determining its drug-likeness. These characteristics are frequently analyzed using advanced computational chemistry tools, which have become increasingly popular in drug design optimization. Many researchers searching for information about CAS 955709-76-9 are particularly interested in these computational approaches, as evidenced by search trends in scientific literature databases.

Quality control and analytical characterization of 2-(4-chlorophenoxy)-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide typically involve techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods are essential for ensuring compound purity and are frequently searched topics among analytical chemists and pharmaceutical researchers. The development of robust analytical methods for such specialized compounds remains an active area of research.

In the context of intellectual property, compounds like 955709-76-9 often appear in patent literature, reflecting the commercial interest in novel chemical entities. The pharmaceutical industry's continuous search for new molecular entities with potential therapeutic value makes such compounds valuable subjects for patent searches and freedom-to-operate analyses, which are common queries in professional chemical databases.

Looking forward, the research trajectory for 2-(4-chlorophenoxy)-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide appears promising. As the scientific community continues to explore structure-based drug design and fragment-based drug discovery, compounds with such distinctive structural features will likely remain at the forefront of medicinal chemistry research. These topics consistently rank among the most searched terms in scientific search engines, indicating sustained interest from researchers worldwide.

For researchers working with CAS 955709-76-9, proper handling and storage conditions are essential to maintain compound integrity. While not classified as hazardous, standard laboratory safety protocols should always be followed when working with any chemical substance. This practical aspect of chemical research is another frequently searched topic, particularly among laboratory technicians and graduate students entering the field.

The continued investigation of 2-(4-chlorophenoxy)-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylacetamide exemplifies the dynamic nature of modern pharmaceutical research. As new findings emerge, they contribute to the growing body of knowledge about tetrahydroisoquinoline derivatives and their potential applications. This ongoing research aligns perfectly with current scientific priorities and public interest in innovative therapeutic solutions, making it a relevant subject for both academic and industry professionals.